Cas no 114311-73-8 (6,6-Dimethyl-2,4-heptadiyn-1-ol)

• Product Name: 6,6-Dimethyl-2,4-heptadiyn-1-ol
• CAS No: 114311-73-8
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 2084747
• PubChem ID: 9989322
• Update Time: 2025-04-21

6,6-Dimethyl-2,4-heptadiyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-2,4-heptadiyn-1-ol
• 6,6-dimethylhepta-2,4-diyn-1-ol
• SBNRHJKPVFBTCL-UHFFFAOYSA-N
• 114311-73-8
• 1-hydroxy-6,6-dimethyl-2,4-heptadiyne
• 6,6-Dimethyl-2,4-heptadiyne-1-ol
• DTXSID00433672
• SCHEMBL9362861
• 2,4-Heptadiyn-1-ol, 6,6-dimethyl-
• DTXCID10384500
• AKOS030254947
• starbld0007092

• Inchi： 1S/C9H12O/c1-9(2,3)7-5-4-6-8-10/h10H,8H2,1-3H3
• InChI Key： SBNRHJKPVFBTCL-UHFFFAOYSA-N
• SMILES： OCC#CC#CC(C)(C)C

Computed Properties

• Exact Mass: 136.088815002Da
• Monoisotopic Mass: 136.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols